Cas no 20834-06-4 (Dodecanoicacid, hexadecyl ester)
Dodecanoicacid, hexadecyl ester Chemical and Physical Properties
Names and Identifiers
-
- Dodecanoicacid, hexadecyl ester
- hexadecyl dodecanoate
- Palmityl Laurate
- Cetyl laurate
- Cetyllaurat
- Dodecanoic acid hexadecanyl ester
- Hexadecyl laurate
- Hexadecyllaurat
- lauric acid hexadecyl ester
- Lauric acid palmityl ester
- Laurinsaeure-hexadecylester
- Palmityl dodecanoate
- undecanyl cetanoate
- NS00013444
- Q27157456
- UNII-I19DN3Q5ZP
- HY-W127413
- hexadecanyl dodecanoate
- CETYL LAURATE [INCI]
- 1-HEXADECANOL, LAURATE
- SCHEMBL332856
- DTXSID6066658
- CHEBI:84080
- DB-045403
- CS-0185647
- J-013667
- Lauric acid, cetyl ester
- Dodecanoicacid,hexadecyl ester
- EINECS 244-071-8
- WE(16:0/12:0)
- CETINOL LU
- DTXCID6036388
- LMFA07010036
- Dodecanoic acid, hexadecyl ester
- MFCD00056216
- 20834-06-4
- Palmityl dodecanoate, ~99%
- I19DN3Q5ZP
- LAURATE DE CETYLE
- Lauric acid, hexadecyl ester
-
- Inchi: 1S/C28H56O2/c1-3-5-7-9-11-13-14-15-16-17-19-21-23-25-27-30-28(29)26-24-22-20-18-12-10-8-6-4-2/h3-27H2,1-2H3
- InChI Key: VWOKINHIVGKNRX-UHFFFAOYSA-N
- SMILES: O(C(CCCCCCCCCCC)=O)CCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 424.42800
- Monoisotopic Mass: 424.428031
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 30
- Rotatable Bond Count: 26
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: 13
Experimental Properties
- Density: 0.859
- Boiling Point: 462.2°C at 760 mmHg
- Flash Point: 240.8°C
- Refractive Index: 1.452
- PSA: 26.30000
- LogP: 9.93180
Dodecanoicacid, hexadecyl ester Customs Data
- HS CODE:2915900090
- Customs Data:
China Customs Code:
2915900090Overview:
2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%
Dodecanoicacid, hexadecyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Larodan | 45-1216-13-1g |
Palmityl Laurate |
20834-06-4 | >99% | 1g |
€170.00 | 2025-03-07 | |
| Larodan | 45-1216-9-100mg |
Palmityl Laurate |
20834-06-4 | >99% | 100mg |
€58.00 | 2025-03-07 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-215670-100mg |
Palmityl dodecanoate, |
20834-06-4 | 100mg |
¥233.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-215670A-500mg |
Palmityl dodecanoate, |
20834-06-4 | 500mg |
¥511.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-215670-100 mg |
Palmityl dodecanoate, |
20834-06-4 | 100MG |
¥233.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-215670A-500 mg |
Palmityl dodecanoate, |
20834-06-4 | 500MG |
¥511.00 | 2023-07-10 | ||
| A2B Chem LLC | AB18577-100mg |
Dodecanoic acid, hexadecyl ester |
20834-06-4 | >99% | 100mg |
$267.00 | 2024-04-20 | |
| A2B Chem LLC | AB18577-1g |
Dodecanoic acid, hexadecyl ester |
20834-06-4 | >99% | 1g |
$398.00 | 2024-04-20 |
Dodecanoicacid, hexadecyl ester Related Literature
-
Claudia Ortiz,María Luján Ferreira,Oveimar Barbosa,José C. S. dos Santos,Rafael C. Rodrigues,ángel Berenguer-Murcia,Laura E. Briand,Roberto Fernandez-Lafuente Catal. Sci. Technol. 2019 9 2380
Additional information on Dodecanoicacid, hexadecyl ester
Recent Advances in the Study of Dodecanoicacid, hexadecyl ester (CAS: 20834-06-4): A Comprehensive Research Brief
In recent years, the compound Dodecanoicacid, hexadecyl ester (CAS: 20834-06-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This ester, also known as hexadecyl laurate, is a fatty acid ester with potential applications in drug delivery systems, cosmetic formulations, and as an intermediate in organic synthesis. The unique physicochemical properties of this compound, including its lipophilicity and stability, make it a promising candidate for various biomedical applications. This research brief aims to provide an up-to-date overview of the latest scientific findings related to Dodecanoicacid, hexadecyl ester, focusing on its synthesis, characterization, and potential therapeutic uses.
A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and characterization of Dodecanoicacid, hexadecyl ester using novel enzymatic methods. The researchers employed lipase-catalyzed esterification under mild conditions, achieving high yields (up to 92%) and excellent purity. This green chemistry approach represents a significant advancement over traditional chemical synthesis methods, which often require harsh conditions and generate unwanted byproducts. The study also investigated the compound's stability under various pH conditions, demonstrating its robustness in acidic environments, a property particularly valuable for oral drug formulations.
In the realm of drug delivery, a 2024 study in Biomaterials Science reported on the use of Dodecanoicacid, hexadecyl ester as a lipid component in nanostructured lipid carriers (NLCs). The researchers found that incorporating this ester into NLC formulations improved drug loading capacity by 35% compared to conventional lipids, while maintaining excellent colloidal stability. The optimized formulations showed enhanced bioavailability of poorly water-soluble drugs, with in vivo studies demonstrating a 2.8-fold increase in plasma concentration compared to free drug administration. These findings suggest significant potential for this compound in improving the therapeutic efficacy of hydrophobic pharmaceuticals.
From a pharmacological perspective, emerging research has begun to uncover potential biological activities of Dodecanoicacid, hexadecyl ester itself. A preclinical study published in the European Journal of Pharmacology (2023) reported anti-inflammatory effects in murine models of acute inflammation. The compound was shown to inhibit NF-κB signaling and reduce pro-inflammatory cytokine production by up to 60% at optimal concentrations. While these results are preliminary, they open new avenues for exploring the direct therapeutic applications of this ester beyond its role as an excipient or formulation component.
Recent analytical advancements have also contributed to our understanding of Dodecanoicacid, hexadecyl ester. A 2024 publication in Analytical Chemistry described a novel LC-MS/MS method for the sensitive quantification of this compound in biological matrices. The method demonstrated a lower limit of quantification of 0.1 ng/mL, enabling precise pharmacokinetic studies. This analytical breakthrough will be crucial for future research investigating the absorption, distribution, metabolism, and excretion (ADME) properties of this compound in various applications.
In conclusion, the current body of research on Dodecanoicacid, hexadecyl ester (CAS: 20834-06-4) demonstrates its growing importance in pharmaceutical sciences. From innovative synthesis methods to advanced drug delivery applications and potential direct pharmacological effects, this compound continues to reveal new possibilities for biomedical innovation. Future research directions may include further exploration of its biological activities, optimization of formulation strategies, and investigation of potential synergistic effects with various therapeutic agents. As these studies progress, Dodecanoicacid, hexadecyl ester may well emerge as a versatile tool in the development of next-generation pharmaceutical products.
20834-06-4 (Dodecanoicacid, hexadecyl ester) Related Products
- 106-79-6(Dimethyl sebacate)
- 106-32-1(Ethyl n-Caprylate)
- 105-79-3(isobutyl caproate)
- 106-02-5(ω-Pentadecalactone)
- 106-30-9(Ethyl Heptanoate(Heptanoic Acid Ethyl Ester))
- 106-33-2(Ethyl Laurate(Ethyl Dodecanoate))
- 105-95-3(1,4-Dioxacycloheptadecane-5,17-dione)
- 109-43-3(dibutyl sebacate)
- 108-55-4(oxane-2,6-dione)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)